(±)-Neoisomenthol
(±)-Neoisomenthol
Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
Neoisomenthol is a p-menthan-3-ol.
D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Neoisomenthol is a p-menthan-3-ol.
D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
491-02-1
VCID:
VC0150136
InChI:
InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m1/s1
SMILES:
CC1CCC(C(C1)O)C(C)C
Molecular Formula:
C10H20O
Molecular Weight:
156.26 g/mol
(±)-Neoisomenthol
CAS No.: 491-02-1
Reference Standards
VCID: VC0150136
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol
CAS No. | 491-02-1 |
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Product Name | (±)-Neoisomenthol |
Molecular Formula | C10H20O |
Molecular Weight | 156.26 g/mol |
IUPAC Name | (1R,2R,5R)-5-methyl-2-propan-2-ylcyclohexan-1-ol |
Standard InChI | InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m1/s1 |
Standard InChIKey | NOOLISFMXDJSKH-OPRDCNLKSA-N |
Isomeric SMILES | C[C@@H]1CC[C@@H]([C@@H](C1)O)C(C)C |
SMILES | CC1CCC(C(C1)O)C(C)C |
Canonical SMILES | CC1CCC(C(C1)O)C(C)C |
Boiling Point | 421 °F at 760 mm Hg (NTP, 1992) |
Density | 0.904 at 59 °F (NTP, 1992) 0.901 (20°); 0.891 (30°) 0.896-0.903 (20°) |
Flash Point | 196 °F (NTP, 1992) |
Melting Point | 100 °F (NTP, 1992) -8°C |
Physical Description | D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992) Liquid colourless, hexagonal crystals, usually needle-like; fused masses or crystalline powder with a pleasant, peppermint-like odour colourless liquid Solid/cool minty aroma |
Description | Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm. Neoisomenthol is a p-menthan-3-ol. D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992) |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) very soluble in alcohol and volatile oils; slightly soluble in water insoluble in water; soluble in alcohol and acetone Practically insoluble to insoluble Sparingly soluble (in ethanol) |
Synonyms | (1R,2R,5R)-rel-5-Methyl-2-(1-methylethyl)-cyclohexanol;_x000B_(1α,2α,5α)-5-Methyl-2-(1-methylethyl)-cyclohexanol; cis-1,3,cis-1,4-Menthol; Neoisomenthol; all-cis-2-Isopropyl-5-methylcyclohexanol; dl-Neoisomenthol |
Vapor Density | 5.4 (NTP, 1992) (Relative to Air) |
Vapor Pressure | 1 mm Hg at 133 °F approximately (NTP, 1992) |
PubChem Compound | 19244 |
Last Modified | Nov 11 2021 |
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